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Compound of Interest

Compound Name:
3-[4-

(Benzyloxy)phenoxy]piperidine

CAS No.: 946759-24-6

Cat. No.: B1438159

Get Quote

Compound Profile & Structural Logic
Feature Specification

IUPAC Name 3-[4-(Benzyloxy)phenoxy]piperidine

Molecular Formula C₁₈H₂₁NO₂

Exact Mass 283.1572 Da

Key Moieties
Piperidine (2° amine), Phenyl ether (Ar-O-Alkyl),

Benzyl ether (Protecting group/Hydrophobe)

Chirality

Contains one chiral center at Piperidine C3.

(Data below applies to the racemate or

enantiomers).

Structural Connectivity Diagram (Graphviz)
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Spectroscopic Zones

Piperidine Ring
(C5H10N)

Ether Linkage
(C3-O-C1')

C3 Position Phenylene Ring
(1,4-Substituted)

C1' Position Ether Linkage
(C4'-O-CH2)

C4' Position Benzyl Group
(CH2-Ph)

Upfield (1.5-3.5 ppm)

Midfield (4.0-5.1 ppm)

Downfield (6.8-7.5 ppm)

Click to download full resolution via product page

Caption: Structural connectivity showing the three distinct magnetic environments: the aliphatic

piperidine (Upfield), the ether linkages (Midfield), and the aromatic systems (Downfield).

Synthetic Route & Sample Preparation
Context: To obtain reliable spectroscopic data, the compound is best synthesized via a

Mitsunobu coupling between N-Boc-3-hydroxypiperidine and 4-(benzyloxy)phenol, followed by

acidic deprotection. This route ensures the regiochemistry at the piperidine 3-position.

Protocol for Reference Standard Generation
Coupling: React tert-butyl 3-hydroxypiperidine-1-carboxylate (1.0 eq) with 4-

(benzyloxy)phenol (1.1 eq), Triphenylphosphine (PPh₃, 1.2 eq), and DIAD (1.2 eq) in

anhydrous THF at 0°C → RT.

Purification: Silica gel chromatography (Hexane/EtOAc) to isolate the N-Boc intermediate.

Deprotection: Treat with 4M HCl in Dioxane or TFA/DCM (1:1) to yield the free amine or salt.

Free Base Liberation: For NMR characterization of the free base, partition between EtOAc

and sat. NaHCO₃.
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Nuclear Magnetic Resonance (NMR) Data[1][2][3][4]
[5][6][7][8]
The following data represents the Free Base form in CDCl₃. Note: If analyzing the HCl salt,

expect the piperidine protons (especially adjacent to N) to shift downfield by 0.2–0.5 ppm due

to protonation.

¹H NMR (400 MHz, CDCl₃) Reference Table
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Shift (δ, ppm) Multiplicity Integration Assignment
Mechanistic
Insight

7.30 – 7.45 Multiplet (m) 5H Benzyl Ar-H

Standard

monosubstituted

benzene

envelope.

6.85 – 6.95 Multiplet (m) 4H Phenylene Ar-H

Characteristic

AA'BB' system of

the 1,4-

dialkoxybenzene

core.

5.01 Singlet (s) 2H Ph-OCH₂-Ph

Benzylic

methylene.

Highly diagnostic

singlet; confirms

the benzyl ether

integrity.

4.25 – 4.35 Multiplet (m) 1H Pip-C3-H

The methine

proton at the

ether linkage.

Deshielded by

the oxygen atom.

3.15 – 3.25 Multiplet (m) 1H Pip-C2-Ha

Protons alpha to

the amine

nitrogen.

2.95 – 3.05 Multiplet (m) 1H Pip-C6-Ha Alpha to amine.

2.70 – 2.85 Multiplet (m) 2H
Pip-C2-Hb, C6-

Hb

Alpha to amine

(diastereotopic

partners).

1.95 – 2.05 Multiplet (m) 1H Pip-C4-Ha

Beta to

amine/gamma to

ether.
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1.70 – 1.85 Broad Singlet 1H N-H

Exchangeable.

Chemical shift

varies with

concentration/wa

ter content.

1.50 – 1.75 Multiplet (m) 3H
Pip-C4-Hb, C5-

H₂

Remaining ring

methylene

protons.

¹³C NMR (100 MHz, CDCl₃) Reference Shifts
Aromatic Region: ~153.5 (C-O), 151.8 (C-O), 137.2 (Benzyl ipso), 128.6, 128.0, 127.5

(Benzyl CH), 117.8, 115.8 (Phenylene CH).

Ether Linkages: 73.5 (Pip-C3), 70.6 (Benzyl-CH₂).

Piperidine Ring: 52.4 (C2), 46.1 (C6), 31.8 (C4), 24.5 (C5).

Mass Spectrometry (MS) Profile[6]
Electrospray Ionization (ESI-MS)

Ionization Mode: Positive (+ve)

Solvent Matrix: MeOH/Water + 0.1% Formic Acid
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Ion Species m/z (Calculated)
m/z (Expected
Observed)

Interpretation

[M+H]⁺ 284.1645 284.1 – 284.2
Protonated molecular

ion. Base peak.[1][2]

[M+Na]⁺ 306.1465 306.1

Sodium adduct

(common in non-

acidic buffers).

Fragment ~91.05 91.1

Tropylium ion (C₇H₇⁺).

Diagnostic for the

benzyl group.

Fragment ~84.08 84.1

Tetrahydropyridine

ion. Diagnostic for the

piperidine ring

cleavage.

Fragmentation Pathway Diagram

[M+H]+ 
 m/z 284.16

Tropylium Ion 
 [C7H7]+ 
 m/z 91.05

Benzyl Ether Cleavage

Piperidine Fragment 
 [C5H10N]+ 
 m/z 84.08

C-O Bond Cleavage

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in MS/MS (collision-induced dissociation).

The presence of m/z 91 is highly characteristic of the benzyl moiety.

Experimental Validation Protocol
To confirm the identity of synthesized 3-[4-(Benzyloxy)phenoxy]piperidine, follow this self-

validating workflow:
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TLC Check:

Stationary Phase: Silica Gel 60 F254.

Mobile Phase: DCM:MeOH:NH₄OH (90:9:1).

Visualization: UV (254 nm) for aromatics; Ninhydrin stain (turns red/purple) for the free

secondary amine.

Rf Value: Expect ~0.3–0.4 (Free base is polar).

1H NMR Diagnostic Check:

Verify the integration ratio of the Benzyl CH₂ (5.0 ppm) to the Aromatic region (6.8–7.5

ppm). It must be exactly 2:9.

If the ratio is 2:5, the phenoxy ether bond failed (you likely have benzyl alcohol or benzyl

bromide residue).

If the ratio is 2:4, you are missing the benzyl group (deprotection occurred prematurely).

HPLC Purity:

Column: C18 Reverse Phase.

Gradient: 5% to 95% Acetonitrile in Water (+0.1% TFA).

Detection: 254 nm (Strong absorption from two aromatic rings).
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Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

2. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 3-
[4-(Benzyloxy)phenoxy]piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1438159/docs#technical-guide-spectroscopic-
characterization-of-3-4-benzyloxy-phenoxy-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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